molecular formula Cr+3 B147925 Chromium CAS No. 7440-47-3

Chromium

Cat. No.: B147925
CAS No.: 7440-47-3
M. Wt: 51.996 g/mol
InChI Key: BFGKITSFLPAWGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chromium is a chemical element with the symbol Cr and atomic number 24. It is a hard, steel-gray metal known for its high polish and resistance to tarnishing. Discovered in 1797 by the French chemist Louis-Nicolas Vauquelin, this compound was named for its colorful compounds, derived from the Greek word “chrōmos,” meaning color. This compound is primarily found in the mineral chromite (FeCr₂O₄) and is widely used in various industrial applications due to its corrosion resistance and hardness .

Mechanism of Action

Target of Action

Chromium (Cr), particularly in its trivalent form (Cr(III)), is considered an essential dietary trace element involved in the metabolism of glucose, insulin, and blood lipids . It plays a significant role in potentiating insulin signaling cascades .

Mode of Action

This compound upregulates insulin-stimulated insulin signal transduction by affecting effector molecules downstream of the insulin receptor . This interaction enhances the body’s response to insulin, thereby improving glucose tolerance and lipid metabolism .

Biochemical Pathways

This compound is involved in several biochemical pathways. For instance, it has been found to facilitate the transfer of electrons into the high valence state of the metal that acts as an electron acceptor . This process is key in the bioreduction of Cr(VI) to Cr(III), a less toxic form . Additionally, this compound-induced free radicals lead to changes in cell signaling, playing a crucial role in the carcinogenic mechanism of Cr(VI) .

Pharmacokinetics

This compound’s pharmacokinetics are characterized by its low bioavailability and slow elimination from the body . Most Cr is rapidly cleared from the blood and tends to accumulate in the bone after oral or intraperitoneal administration . The bioavailability of inorganic this compound(III) from food sources and food supplements is generally very low (0.1-2%) .

Result of Action

The molecular and cellular effects of this compound’s action are diverse. Chronic exposure and bioaccumulation of this compound can cause toxicity and numerous pathophysiological defects, including allergic reactions, anemia, burns, and sores especially in the stomach and small intestine, damage to sperm along with the male reproductive system, and affect various biological systems . On a cellular level, Cr(III) may form complexes with peptides, proteins, and DNA that leads to DNA–protein crosslinks, DNA breakage, and alteration of cellular signaling pathways .

Action Environment

Environmental factors significantly influence this compound’s action, efficacy, and stability. For instance, pH, solvents, and oxidation states of this compound compounds can enhance the maximum uptake of this compound into the skin . Furthermore, the environmental behavior of this compound is heavily influenced by its oxidation state, which affects its solubility, mobility, and toxicity .

Biochemical Analysis

Biochemical Properties

Chromium interacts with various enzymes, proteins, and other biomolecules. Bacteria have developed numerous mechanisms to counter this compound toxicity, such as the ability to absorb, reduce, efflux, or accumulate the metal .

Cellular Effects

This compound has profound effects on various types of cells and cellular processes. The toxicity and transfer of hexavalent this compound [Cr (VI)] are more harmful than trivalent this compound [Cr (III)] . It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. For instance, Cr (VI) can form complexes with hydrogen peroxide, leading to the production of hydroxyl radicals and peroxothis compound . These complexes can influence gene expression and enzyme activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Factors such as the product’s stability, degradation, and long-term effects on cellular function are studied in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have observed threshold effects, as well as toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes or cofactors, and can affect metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues. It interacts with transporters or binding proteins, influencing its localization or accumulation .

Subcellular Localization

The subcellular localization of this compound and its effects on activity or function are significant. Factors such as targeting signals or post-translational modifications can direct this compound to specific compartments or organelles .

Preparation Methods

Synthetic Routes and Reaction Conditions: Chromium can be extracted from chromite ore through several methods:

    Aluminothermic Reduction: Chromite is mixed with aluminum powder and heated to produce this compound metal and aluminum oxide.

    Silicothermic Reduction: Similar to the aluminothermic process, but silicon is used as the reducing agent.

    Electrolytic Methods: this compound can be obtained by electrolysis of this compound(III) oxide in a molten salt bath.

Industrial Production Methods:

Chemical Reactions Analysis

Chromium undergoes various chemical reactions, including:

    Oxidation: this compound can exist in multiple oxidation states, with +3 and +6 being the most common. For example, this compound(III) oxide (Cr₂O₃) can be oxidized to this compound(VI) oxide (CrO₃) using strong oxidizing agents.

    Reduction: this compound(VI) compounds can be reduced to this compound(III) compounds using reducing agents like ascorbic acid or sulfur dioxide.

    Substitution: this compound forms various coordination complexes, such as [Cr(H₂O)₆]³⁺, which can undergo ligand exchange reactions with chloride or sulfate ions.

    Reactions with Acids: this compound reacts with dilute hydrochloric acid to form this compound(II) chloride and hydrogen gas. .

Scientific Research Applications

Chromium has numerous applications in scientific research and industry:

    Chemistry: this compound compounds, such as potassium dichromate (K₂Cr₂O₇), are used as strong oxidizing agents in various chemical reactions.

    Biology and Medicine: Trivalent this compound (Cr³⁺) is considered an essential trace element for humans, playing a role in glucose and lipid metabolism. This compound supplements are used to improve insulin sensitivity and blood sugar control in individuals with type 2 diabetes.

    Industry: this compound is a key component in the production of stainless steel, providing corrosion resistance and hardness.

Comparison with Similar Compounds

Chromium is unique among transition metals due to its diverse oxidation states and colorful compounds. Similar compounds include:

This compound’s unique properties and versatility make it an essential element in various scientific and industrial applications. Its ability to form colorful compounds and undergo multiple oxidation states sets it apart from other transition metals.

Properties

CAS No.

7440-47-3

Molecular Formula

Cr+3

Molecular Weight

51.996 g/mol

IUPAC Name

chromium(3+)

InChI

InChI=1S/Cr/q+3

InChI Key

BFGKITSFLPAWGI-UHFFFAOYSA-N

SMILES

[Cr]

Canonical SMILES

[Cr+3]

boiling_point

4788 °F at 760 mmHg (NTP, 1992)
4788 ° F
2642 °C
4788 °F

Color/Form

Steel-gray, lustrous metal;  body-centered cubic structure
Blue-white to steel-gray, lustrous, brittle, hard solid
Hard, brittle, semigray metal

density

7.2 (NTP, 1992) - Denser than water;  will sink
7.14 at 20 °C
7.15 g/cm³
7.14
7.2

melting_point

1900 °C

Key on ui other cas no.

7440-47-3

physical_description

Solid

Pictograms

Irritant; Health Hazard; Environmental Hazard

shelf_life

Stable under recommended storage conditions.
Resists atmospheric attack at ambient temperatures.

solubility

Insoluble (NIOSH, 2024)
Insoluble
Insoluble in water
Soluble in acids (except nitric) and strong alkalies.
Solubility in water: none

Synonyms

Chromium

vapor_pressure

1 mmHg at 2941 °F (NTP, 1992)
Vapor pressure: 1 Pa at 1383 °C (sublimes)
2.45X10-8 Pa at 1000 deg K;  0.0239 Pa at 1400 deg K;  1.80 Pa at 1600 deg K;  774 Pa at 2000 deg K
0 mmHg (approx)
depends upon the specific compound

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Tetrakis(neopentyl)chromium is prepared essentially by a method disclosed in U.S. Pat. No. 3,875,132. The base catalyst is prepared by dispersing tetrakis(neopentyl)chromium in heptane solution onto Davison 952 MS-ID silica, predried at 1300° F. for 5 hours in a fluid bed, in such a ratio as to give 1% chromium by weight on the dry basis in the impregnated catalyst. The base catalyst thus prepared is activated, in one case, by the method of Example 8 and, in the other case, by the method of Example 9 which includes further treatment of the activated catalyst at 1200° F. for a period of 15 minutes with dry air.
Name
tetrakis(neopentyl)chromium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
1%

Synthesis routes and methods II

Procedure details

We have found that the presence of specific additives, not generally recognised as brighteners, in 2:1 chromium (III) chloride hexahydrate-choline chloride can significantly brighten the electrodeposit. For example when 10% of choline chloride is replaced by tetraethylammonium fluoride dihydrate or tetramethylammonium hydroxide pentahydrate thin semi-bright pale blue chromium deposits can be obtained. Approximately 6 ml of 2:1 chromium (III) chloride hexahydrate-[choline chloride (90%) tetraethylammonium fluoride dihydrate (10%)] was prepared by combining the reactants in a beaker and heating at 80° C. The green liquid was poured into an electrochemical cell (internal diameter of 23 mm) held in an oil bath at 60° C. Mild steel (50 mm by 10 mm and 1 mm thick), cleaned in the usual way, was fixed to the inside edge of the cell opposite a nickel counter electrode. The mild steel plate and counter-electrode were then connected to the negative and positive terminals respectively of a Thurlby Thander power pack. Using current densities between 8 and 16 mAcm−2 and deposition times between 10 and 30 minutes semi-bright chromium deposits were obtained. The procedure was repeated using approximately 6 ml of 2:1 chromium (III) chloride hexahydrate-[choline chloride (90%) tetramethylammonium hydroxide pentahydrate (10%)]. With a current density of 2 mAcm−2 thin pale blue semi-bright homogenous chromium deposits were obtained after 30 minutes.
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
chromium (III) chloride hexahydrate choline chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
tetramethylammonium hydroxide pentahydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
Mild steel
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
mild steel
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Seven
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Eight

Synthesis routes and methods III

Procedure details

This corresponds, given M(Cr2O3)=152 g/mol, M(Cr)=52 g/mol and M(O)=16 g/mol, to a value of 9.58 g of chromium(III) ions which the float must contain at a minimum. Based on 400 g of float, the use of chromium sulphate as tanning agent results in M(Cr2(SO4)3)=392 g/mol, M(S)=32 g/mol, M(Cr)=52 g/mol, M(O)=16 g/mol→26.53% of chromium in chromium sulphate.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
M(Cr2(SO4)3)
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
M(Cr2O3)
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
9.58 g
Type
reactant
Reaction Step Three
Yield
26.53%

Synthesis routes and methods IV

Procedure details

As indicated, in some cases the catalyst was also coated with an aluminum alkoxide. In these cases, dichloromethane is added to a similar flask as used in step B and while maintaining a nitrogen atmosphere stirring is commenced (see U.S. Pat. No. 3,984,351 incorporated herein by reference). To the flask is added a portion of the supported hydrated polymeric chromium (III) of step B. A solution of dichloromethane and aluminum sec-butoxide is prepared in a pressure equalizing dropping funnel and the funnel attached to the stirred flask. The aluminum sec-butoxide solution is gradually added to the flask at the rate of 10 grams of solution per minute. After the addition of the solution is complete the slurry in the flask is stirred for about 1 hour. The supernatant liquid is removed by filtration or distillation at reduced pressure and the coated gel is dried in a rotary evaporator at temperatures up to about 60° C. and 29 inches Hg vacuum. The aluminum sec-butoxide was absorbed to provide about 3.7% aluminum by weight of the support (atomic ratio of aluminum to chromium of 8/1). Where indicated, a portion of the supported hydrated polymeric chromium (III) compound of step B was heat aged in chloroform in the presence of poly(di-μ-diphenylphosphinatotitanium dichloride) with an atomic ratio of titanium to chromium of 1/1; and another portion of the supported anhydrous polymeric chromium (III) of step B was heat aged in chloroform in the presence of aluminum sec-butoxide (atomic ratio of aluminum to chromium of 4/1).
[Compound]
Name
aluminum alkoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
aluminum sec-butoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
solution
Quantity
10 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Customer
Q & A

Q1: How does chromium interact with biological systems?

A1: this compound exists in various oxidation states, with trivalent this compound (Cr(III)) and hexavalent this compound (Cr(VI)) being the most relevant for biological systems. While Cr(III) is considered an essential nutrient involved in glucose metabolism, Cr(VI) exhibits significantly higher toxicity. []

Q2: What is the role of this compound in glucose homeostasis?

A2: this compound(III) is believed to enhance insulin sensitivity, potentially by interacting with a peptide known as chromodulin. [] This interaction may improve insulin's ability to regulate blood sugar levels, particularly in individuals with impaired glucose tolerance or type 2 diabetes. []

Q3: What is the structure of this compound sulfide (CrS3)?

A4: X-ray Absorption Fine Structure (EXAFS) studies reveal that this compound in CrS3 is surrounded by six sulfur atoms at an average distance of 2.35 Å. [] Further analysis suggests a formulation of CrIII(S-12)1.5, indicating that all sulfur exists in the S-1 oxidation state. []

Q4: How do the properties of lower this compound carbides and nitrides affect their processing?

A5: The properties of lower this compound carbides and nitrides are significantly influenced by porosity. Hot-pressing techniques are often employed to create denser materials. [] Fine-grained powders with high specific surface areas are preferred for faster hot-pressing, requiring specific powdering techniques. []

Q5: What factors influence the effectiveness of chromate conversion coatings on steel for fuel tanks?

A8: The effectiveness of chromate conversion coatings on steel used in fuel tanks hinges on factors like the trivalent this compound content and the ratio of this compound to other components in the chromate solution. [] Additionally, the curing agent used, baking temperature, and pre-treatment of the steel surface also play crucial roles in achieving optimal corrosion resistance and fuel compatibility. []

Q6: Can this compound compounds catalyze olefin polymerization and trimerization?

A9: Novel this compound-containing compounds, such as this compound pyrrolide complexes, have emerged as effective catalysts for olefin polymerization and trimerization. [] These compounds, which can be used in supported or unsupported forms, offer a promising avenue for controlling polymer properties and producing valuable chemical intermediates. []

Q7: What are the environmental concerns associated with this compound?

A10: Hexavalent this compound (Cr(VI)) raises significant environmental concerns due to its high toxicity and mobility. [] Industrial activities like tanning and electroplating are major sources of Cr(VI) release, posing risks to aquatic ecosystems and human health. [, ]

Q8: How effective is bioremediation in mitigating this compound contamination?

A11: Bioremediation, employing microorganisms to reduce Cr(VI) to the less toxic Cr(III), shows promise for remediating this compound-contaminated sites. [, ] Field experiences highlight the potential for significant Cr(VI) reduction in groundwater, but comprehensive treatment addressing both saturated and unsaturated zones is crucial for long-term success. []

Q9: How can the risks associated with this compound in industrial settings be minimized?

A12: Minimizing this compound exposure in occupational settings like electroplating shops requires stringent adherence to safety regulations. [, ] Implementing proper ventilation systems, utilizing personal protective equipment, and regularly monitoring this compound levels in the working environment are essential for safeguarding worker health. [, ]

Q10: What analytical techniques are employed for this compound detection and quantification?

A13: Atomic Absorption Spectroscopy (AAS) is a widely used technique for detecting and quantifying this compound levels in various matrices, including water, soil, and biological samples. [, , ] Graphite Furnace Atomic Absorption Spectrometry (GFAAS) offers enhanced sensitivity for trace level analysis of this compound residues. []

Q11: What are the challenges in analyzing this compound in complex matrices?

A14: Analyzing this compound in complex matrices like tannery wastewater presents challenges due to the presence of interfering substances. [] Effective sample preparation methods are crucial to eliminate interferences and ensure accurate quantification of this compound.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.